5-Amino-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile
Overview
Description
“5-Amino-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile” is a chemical compound with the CAS number 40401-39-6 . It is used as a laboratory chemical and is not recommended for food, drug, pesticide, or biocidal product use .
Molecular Structure Analysis
The molecular structure of “5-Amino-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile” has been characterized by various spectroscopic techniques . The structural geometry, bond lengths, bond angles, and torsion angles were calculated using the density functional theory (DFT) method .
Chemical Reactions Analysis
While specific chemical reactions involving “5-Amino-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile” are not available, aminopyrazoles have been studied extensively in various fields of medicinal chemistry .
Scientific Research Applications
Chromatography and Mass Spectrometry
This compound is utilized in chromatographic processes and mass spectrometry for the separation, identification, and quantification of chemical mixtures. Its unique structure allows it to act as a potential standard or reference compound in analytical methods .
Material Science
In material science, the compound finds its application in the synthesis of new materials. Its molecular structure could be integral in creating novel polymers or coatings with specific properties like increased durability or chemical resistance .
Agricultural Chemistry
While not directly used in agriculture, this compound’s derivatives may play a role in the development of new pesticides or herbicides. Research in this area focuses on synthesizing new compounds that can safely and effectively control pests and weeds without harming the environment .
Environmental Science
In environmental science, the compound can be used in the study of environmental pollutants. Its chemical properties might help in understanding the behavior of similar organic compounds in the ecosystem and assist in developing strategies for pollution remediation .
Biochemistry
Biochemically, this compound could be involved in enzyme inhibition studies. It may serve as a precursor or an intermediate in the synthesis of molecules that interact with biological pathways, aiding in the discovery of new drugs or therapeutic agents .
Analytical Chemistry
Analytical chemists may explore the use of this compound in the development of new analytical reagents or assays. Its structure could be beneficial in crafting chemical reactions that are specific to certain analytes, improving the accuracy and sensitivity of detection methods .
Safety And Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
5-amino-1-(4-chlorophenyl)-3-methylpyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN4/c1-7-10(6-13)11(14)16(15-7)9-4-2-8(12)3-5-9/h2-5H,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSGUNONDPWAJAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C#N)N)C2=CC=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80484945 |
Source
|
| Record name | 5-Amino-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80484945 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile | |
CAS RN |
58791-82-5 |
Source
|
| Record name | 5-Amino-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80484945 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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